2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylbutyl)benzamide

• IUPAC Name: 2-[benzyl-(4-methoxyphenyl)sulfonylamino]-N-(3-methylbutyl)benzamide
• InChI: InChI=1S/C26H30N2O4S/c1-20(2)17-18-27-26(29)24-11-7-8-12-25(24)28(19-21-9-5-4-6-10-21)33(30,31)23-15-13-22(32-3)14-16-23/h4-16,20H,17-19H2,1-3H3,(H,27,29)
• InChI Key: IXVMUIJHEKRCGE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C1=CC=CC=C1N(CC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C26H30N2O4S
• Molecular Weight: 466.6 g/mol

Description

2-{Benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylbutyl)benzamide, also known as BMS-986165, is a small molecule inhibitor of the TYK2 enzyme. It is currently being researched for its potential use in treating autoimmune diseases such as psoriasis, inflammatory bowel disease, and lupus.

Mechanism of Action

2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylbutyl)benzamide works by inhibiting the activity of TYK2, which plays a critical role in the signaling pathways that regulate immune responses. By blocking TYK2, 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylbutyl)benzamide reduces the production of pro-inflammatory cytokines, which are responsible for the symptoms of autoimmune diseases.
Biochemical and Physiological Effects
2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylbutyl)benzamide has been shown to effectively reduce inflammation in preclinical studies, with minimal side effects. The compound has also been shown to have a favorable pharmacokinetic profile, meaning it is well-absorbed and distributed throughout the body.

Advantages and Limitations for Lab Experiments

2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylbutyl)benzamide has several advantages for use in laboratory experiments, including its high potency and selectivity for TYK2. However, the compound is still in the early stages of development and has not yet been tested in humans. Additionally, its long-term safety and efficacy have not been fully established.

Future Directions

There are several potential directions for future research on 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylbutyl)benzamide. One area of interest is the compound's potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to fully understand the long-term safety and efficacy of 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylbutyl)benzamide in humans. Finally, researchers may also explore the potential use of 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylbutyl)benzamide in other autoimmune diseases beyond those currently being studied.

Scientific Research Applications

2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylbutyl)benzamide has shown promising results in preclinical studies, demonstrating its potential as a treatment for multiple autoimmune diseases. The compound has been shown to selectively inhibit TYK2, a key enzyme involved in the regulation of immune responses, without affecting other related enzymes.